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Introduction

Lutetium-177 (*’’Lu) labeled PSMA-617 has emerged as a significant radiopharmaceutical for
targeted radionuclide therapy of prostate cancer. To enhance its therapeutic efficacy,
modifications to the PSMA-617 ligand have been explored. One such modification involves the
conjugation of an Evans Blue (EB) derivative to the PSMA-617 molecule. This modification is
designed to improve the pharmacokinetic profile of the radiopharmaceutical by extending its
circulation half-life, which in turn can lead to increased tumor uptake and therapeutic efficacy.
[1][2] This document provides a detailed protocol for the synthesis of the EB-PSMA-617
precursor and its subsequent radiolabeling with 177Lu.

Principle

The synthesis of 1/Lu-EB-PSMA-617 involves a two-stage process. First, the PSMA-617
precursor is chemically modified to introduce a thiol (-SH) group. This is typically achieved by
reacting the primary amine on PSMA-617 with a thiolating agent. In parallel, an Evans Blue
derivative is functionalized with a maleimide group, a chemical moiety that readily reacts with
thiols. The thiolated PSMA-617 is then conjugated to the maleimide-functionalized Evans Blue
to form the EB-PSMA-617 precursor.

The second stage is the radiolabeling process, where the DOTA chelator on the EB-PSMA-617
precursor is complexed with 177LuCls. This reaction is carried out under controlled conditions of
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pH, temperature, and time to ensure high radiochemical purity and yield.

Experimental Protocols
Part 1: Synthesis of EB-PSMA-617 Precursor

Materials:
e PSMA-617
e N-Succinimidyl S-acetylthioacetate (SATA)
e Hydroxylamine-HCI
» Maleimide-functionalized Evans Blue derivative
e Dimethylformamide (DMF)
e Phosphate buffered saline (PBS), pH 7.2-7.4
 Trifluoroacetic acid (TFA)
o Acetonitrile (ACN)
» Deionized water
e Solid-phase extraction (SPE) cartridges (e.g., C18)
e High-performance liquid chromatography (HPLC) system
Protocol:
» Thiolation of PSMA-617:
o Dissolve PSMA-617 in DMF.
o Add a molar excess of SATA to the PSMA-617 solution.

o Stir the reaction mixture at room temperature for 1-2 hours.
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o Monitor the reaction progress by HPLC.

o Upon completion, add a deacetylation solution (e.g., 0.5 M hydroxylamine-HCI in PBS) to
remove the acetyl protecting group from the thiol.

o Incubate for 30 minutes at room temperature.

o Purify the thiolated PSMA-617 using a C18 SPE cartridge. Elute the product with an
acetonitrile/water mixture.

e Conjugation of Thiolated PSMA-617 with Maleimide-Evans Blue:
o Dissolve the purified thiolated PSMA-617 in a phosphate buffer (pH 7.2-7.4).

o Add the maleimide-functionalized Evans Blue derivative to the solution in a slight molar

excess.
o Stir the reaction mixture at room temperature for 2-4 hours, protected from light.
o Monitor the formation of the EB-PSMA-617 conjugate by HPLC.

o Purify the final EB-PSMA-617 precursor by preparative HPLC using a suitable gradient of
acetonitrile and water with 0.1% TFA.

o Lyophilize the collected fractions to obtain the purified EB-PSMA-617 precursor as a solid.

Part 2: Radiolabeling of EB-PSMA-617 with *77Lu

Materials:

EB-PSMA-617 precursor

177 uCls solution in 0.04 M HCI

Sodium ascorbate buffer (0.5 M, pH 4.5-5.5)

Sterile, pyrogen-free reaction vial

Heating block or water bath
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Dose calibrator

Radio-thin-layer chromatography (radio-TLC) system

Radio-high-performance liquid chromatography (radio-HPLC) system

Sterile 0.22 um filter

Protocol:

In a sterile reaction vial, add the required amount of EB-PSMA-617 precursor (e.g., 10-50
HQ).

Add sodium ascorbate buffer to the vial to maintain the pH between 4.5 and 5.5.

Carefully add the desired activity of 1’’LuCls solution to the reaction vial.

Gently mix the contents and incubate the vial in a heating block or water bath at 95-100°C
for 15-30 minutes.

After incubation, allow the vial to cool to room temperature.

Perform quality control checks using radio-TLC and radio-HPLC to determine the
radiochemical purity.

If the radiochemical purity is 295%, the product can be further processed for use. If not,
purification using a C18 SPE cartridge may be necessary.

For final formulation, the solution can be passed through a 0.22 um sterile filter.

Data Presentation

Table 1: Reaction Parameters for 1’/Lu-EB-PSMA-617 Radiolabeling
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Parameter Value
Precursor Amount 10 - 50 pg
1771 u Activity 1-10 mCi (37 - 370 MBQ)

Reaction Buffer

0.5 M Sodium Ascorbate

Reaction pH

45-55

Reaction Temperature

95-100 °C

Incubation Time

15 - 30 minutes

Table 2: Quality Control Specifications for 1’Lu-EB-PSMA-617

Parameter Method Specification

Radiochemical Purity Radio-TLC / Radio-HPLC > 95%

Appearance Visual Inspection Clear, colorless solution

pH pH strip or meter 45-6.0
Visualizations
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Radiolabeling Workflow for 1’’Lu-EB-PSMA-617
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Caption: Workflow for the radiolabeling of EB-PSMA-617 with 177Lu.
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Mechanism of 177Lu-EB-PSMA-617 Action
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Caption: Simplified mechanism of *’/Lu-EB-PSMA-617 targeting and therapeutic action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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